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For Researchers, Scientists, and Drug Development Professionals

Foreword
In the landscape of modern organic synthesis and medicinal chemistry, the strategic use of

versatile building blocks is paramount to the efficient construction of complex molecular

architectures. 3-Vinylcyclohexanone, a bifunctional molecule incorporating both a ketone and

a vinyl group, represents a valuable synthon with significant potential. This guide provides a

comprehensive technical overview of 3-Vinylcyclohexanone, consolidating its chemical and

physical properties, detailing a key synthetic protocol, exploring its reactivity, and discussing its

applications, particularly within the realm of drug discovery and development. The information

presented herein is intended to serve as a practical resource for researchers at the bench,

empowering them to leverage the unique chemical attributes of this compound in their scientific

endeavors.
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3-Vinylcyclohexanone, systematically named 3-ethenylcyclohexan-1-one, is a cyclic ketone

with the chemical formula C₈H₁₂O.[1] Its structure is characterized by a six-membered carbon

ring containing a carbonyl group and a vinyl substituent at the 3-position. This arrangement of

functional groups dictates its reactivity and potential as a precursor in various chemical

transformations.

Table 1: Physicochemical Properties of 3-
Vinylcyclohexanone

Property Value Source/Comment

CAS Number 1740-63-2 [1]

Molecular Formula C₈H₁₂O [1]

Molecular Weight 124.18 g/mol [1]

Boiling Point 169 °C (approx.)

Data from a safety data sheet

for a closely related

compound; should be used as

an estimate.

Density 0.952 g/cm³ (approx.)

Data from a safety data sheet

for a closely related

compound; should be used as

an estimate.

Appearance
Colorless to pale yellow liquid

(expected)

Based on similar

cyclohexanone derivatives.

Solubility
Insoluble in water; soluble in

organic solvents (expected)

[2] Based on the properties of

similar ketones.

Synthesis of 3-Vinylcyclohexanone: An Established
Protocol
The synthesis of 3-Vinylcyclohexanone can be achieved through various organic

transformations. A notable method involves the conjugate addition of a vinyl cuprate to

cyclohexenone. This approach provides a reliable route to the target molecule.
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Conceptual Workflow for the Synthesis of 3-
Vinylcyclohexanone

Starting Materials Reagents & Solvents

Reaction Steps

Final Product

Cyclohex-2-en-1-one

1,4-Conjugate Addition (Michael Addition)

Vinyllithium

Formation of Lithium Divinylcuprate

2 eq.

Copper(I) iodide

1 eq.

Diethyl ether Ammonium chloride (aq.)

Aqueous Workup

In situ

Reaction mixture

3-Vinylcyclohexanone

Purification
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Caption: Synthesis workflow for 3-Vinylcyclohexanone via conjugate addition.

Detailed Experimental Protocol
Materials:
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Cyclohex-2-en-1-one

Vinyllithium solution (concentration to be determined by titration)

Copper(I) iodide (CuI)

Anhydrous diethyl ether

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Standard laboratory glassware for air- and moisture-sensitive reactions (Schlenk line or

glovebox)

Procedure:

Preparation of Lithium Divinylcuprate: In a flame-dried, two-necked round-bottom flask

equipped with a magnetic stir bar and under an inert atmosphere (argon or nitrogen),

suspend copper(I) iodide (1.0 equivalent) in anhydrous diethyl ether. Cool the suspension to

-78 °C using a dry ice/acetone bath. To this suspension, add a solution of vinyllithium (2.0

equivalents) dropwise while maintaining the temperature at -78 °C. The formation of the

lithium divinylcuprate reagent is indicated by a change in the color of the solution.

Conjugate Addition: To the freshly prepared lithium divinylcuprate solution at -78 °C, add a

solution of cyclohex-2-en-1-one (1.0 equivalent) in anhydrous diethyl ether dropwise. Stir the

reaction mixture at -78 °C for 1-2 hours, monitoring the reaction progress by thin-layer

chromatography (TLC).

Workup and Isolation: Upon completion of the reaction, quench the reaction mixture by the

slow addition of a saturated aqueous ammonium chloride solution at -78 °C. Allow the

mixture to warm to room temperature. Separate the organic layer, and extract the aqueous

layer with diethyl ether. Combine the organic layers, wash with brine, and dry over

anhydrous magnesium sulfate.

Purification: Filter the drying agent and concentrate the organic solution under reduced

pressure. Purify the crude product by flash column chromatography on silica gel using an
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appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure 3-
Vinylcyclohexanone.

Spectroscopic Characterization
While a comprehensive, experimentally verified set of spectra for 3-Vinylcyclohexanone is not

readily available in public databases, the expected spectroscopic features can be predicted

based on its structure and data from analogous compounds.

Table 2: Predicted Spectroscopic Data for 3-
Vinylcyclohexanone
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Technique Expected Key Features

¹H NMR

Vinyl protons: Three distinct signals in the range

of δ 4.9-6.0 ppm, exhibiting characteristic

geminal and cis/trans coupling constants.

Cyclohexane ring protons: A series of multiplets

in the upfield region (δ 1.5-2.5 ppm).

¹³C NMR

Carbonyl carbon (C=O): A signal in the

downfield region, typically around δ 200-210

ppm. Vinyl carbons (=CH₂ and -CH=): Two

signals in the olefinic region, approximately δ

110-140 ppm. Cyclohexane ring carbons:

Several signals in the aliphatic region (δ 20-50

ppm).

IR Spectroscopy

C=O stretch (ketone): A strong, sharp

absorption band around 1715 cm⁻¹. C=C stretch

(vinyl): A medium intensity band around 1640

cm⁻¹. =C-H stretch (vinyl): A sharp absorption

above 3000 cm⁻¹. C-H stretch (aliphatic):

Absorption bands just below 3000 cm⁻¹.

Mass Spectrometry

Molecular Ion (M⁺): A peak at m/z = 124.

Fragmentation: Characteristic losses of small

neutral molecules such as ethylene (M-28) and

CO (M-28), as well as fragmentation of the

cyclohexanone ring.

Chemical Reactivity and Synthetic Utility
The chemical reactivity of 3-Vinylcyclohexanone is dominated by the presence of the ketone

and vinyl functional groups. This dual functionality allows for a wide range of chemical

transformations, making it a valuable intermediate in organic synthesis.

Reactions at the Ketone Group:
The carbonyl group of 3-Vinylcyclohexanone can undergo all the typical reactions of a

ketone, including:
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Reduction: Reduction with agents like sodium borohydride (NaBH₄) will yield the

corresponding alcohol, 3-vinylcyclohexanol.

Wittig Reaction: Reaction with phosphorus ylides can convert the carbonyl group into an

alkene.

Aldol Condensation: The α-protons to the ketone are acidic and can be deprotonated to form

an enolate, which can then participate in aldol reactions.

Reactions of the Vinyl Group:
The vinyl group is an electron-rich double bond and can participate in various addition and

cycloaddition reactions.

Michael Addition (as a Michael Acceptor): The vinyl group, being part of an α,β-unsaturated

ketone system (after potential isomerization or in related precursors), can act as a Michael

acceptor, allowing for the 1,4-conjugate addition of nucleophiles.[3][4][5][6]

Diels-Alder Reaction (as a Dienophile): The electron-withdrawing effect of the ketone group

activates the vinyl group, making it a competent dienophile in [4+2] cycloaddition reactions

with conjugated dienes to form bicyclic structures.[7][8][9]

Logical Flow of Reactivity

Ketone Reactivity Vinyl Group Reactivity

3-Vinylcyclohexanone

Reduction

e.g., NaBH₄

Wittig Reaction

e.g., Ph₃P=CH₂

Aldol Condensation

Base, Aldehyde/Ketone

Michael Addition

Nucleophile

Diels-Alder Reaction

Diene

Hydrogenation

H₂, Pd/C

Click to download full resolution via product page

Caption: Key reaction pathways of 3-Vinylcyclohexanone.
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Applications in Drug Development and Medicinal
Chemistry
The cyclohexanone moiety is a common structural motif in many pharmaceutical compounds.

[10] The presence of a vinyl group in 3-Vinylcyclohexanone provides a reactive handle for the

introduction of further chemical complexity, making it an attractive starting material for the

synthesis of novel drug candidates.

The vinyl ketone functionality is a known pharmacophore that can act as a Michael acceptor,

enabling covalent interactions with biological targets. This property has been exploited in the

design of enzyme inhibitors. While specific applications of 3-Vinylcyclohexanone in drug

development are not extensively documented in publicly available literature, its potential can be

inferred from the broader use of vinyl ketones and cyclohexanone derivatives in medicinal

chemistry.

Potential therapeutic areas where derivatives of 3-Vinylcyclohexanone could be explored

include:

Anticancer Agents: The cyclohexanone core is present in some anticancer agents, and the

vinyl group allows for modifications to improve potency and selectivity.

Anti-inflammatory Drugs: Many non-steroidal anti-inflammatory drugs (NSAIDs) contain

cyclic motifs.

Neurological Drugs: The rigid cyclohexyl scaffold can be used to control the spatial

orientation of pharmacophoric groups, which is crucial for binding to receptors in the central

nervous system.

Safety and Handling
3-Vinylcyclohexanone should be handled with care in a well-ventilated laboratory, preferably

within a chemical fume hood. As with other volatile organic compounds and ketones,

appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat, should be worn.

Key Safety Considerations:
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Flammability: Assumed to be a flammable liquid. Keep away from open flames, sparks, and

other sources of ignition.[11]

Toxicity: The toxicity of 3-Vinylcyclohexanone has not been extensively studied. However,

related vinyl ketones are known to be irritants and may be harmful if inhaled, ingested, or

absorbed through the skin.[12]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.[11]

Conclusion
3-Vinylcyclohexanone is a valuable and versatile building block in organic synthesis with

significant potential for application in drug discovery and development. Its dual functionality

allows for a diverse range of chemical transformations, enabling the construction of complex

molecular scaffolds. This guide has provided a comprehensive overview of its properties, a

detailed synthetic protocol, and an exploration of its reactivity and potential applications. It is

our hope that this technical resource will facilitate further research and innovation utilizing this

promising chemical entity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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